Cas no 51814-53-0 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester)
51814-53-0 structure
Product Name:L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
CAS No:51814-53-0
MF:C10H19NO4
MW:217.26216340065
CID:361315
PubChem ID:11806130
Update Time:2025-04-19
L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
- γ-(p-Anisidino)-buttersaeureethylester
- MFCD24391908
- SCHEMBL15663302
- E83198
- 51814-53-0
- (S)-Ethyl 2-((t-butoxycarbonyl)amino) propanoate
- (S)-ETHYL 2-((TERT-BUTOXYCARBONYL)AMINO) PROPANOATE
-
- Inchi: 1S/C10H19NO4/c1-6-14-8(12)7(2)11-9(13)15-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)/t7-/m0/s1
- InChI Key: ZFNFXIVKGTXSMW-ZETCQYMHSA-N
- SMILES: O(C(N[C@H](C(=O)OCC)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.13100
- Monoisotopic Mass: 217.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63000
- LogP: 1.85360
L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
51814-53-0 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester) Related Products
- 86123-95-7((2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxypropanoic acid)
- 15761-38-3(Boc-L-Ala-OH)
- 3744-87-4(tert-Butoxycarbonyl-DL-alanine)
- 7764-95-6(N-tert-Butoxycarbonyl-D-alanine)
- 2766-43-0(Boc-Ser-OMe)
- 61172-70-1(Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester)
- 51293-47-1(Boc-Ser(Me)-OH)
- 102831-44-7(Diethyl (Boc-amino)malonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk